Cas no 2680686-77-3 (benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2680686-77-3
• MF: C₂₀H₂₀ClNO₂
• MW: 341.831304550171
• CID: 5622002
• PubChem ID: 165924730
• Update Time: 2025-11-06

benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680686-77-3
• benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate
• EN300-28297300

• Inchi： 1S/C20H20ClNO2/c1-15(21)13-22(19-12-11-17-9-5-6-10-18(17)19)20(23)24-14-16-7-3-2-4-8-16/h2-10,19H,1,11-14H2
• InChI Key： JMUVLRLGLKSTAO-UHFFFAOYSA-N
• SMILES： ClC(=C)CN(C(=O)OCC1C=CC=CC=1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 341.1182566g/mol
• Monoisotopic Mass: 341.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate

Introduction to Benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680686-77-3)

Benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate, a compound with the chemical identifier CAS No. 2680686-77-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural framework of this molecule, featuring a benzyl group and a carbamate moiety linked to a substituted indenyl ring, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The< strong>benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate molecule exhibits a unique combination of functional groups that contribute to its reactivity and potential biological properties. The presence of a chloropropene group and a dihydroindene ring system suggests possible interactions with biological targets, making it an intriguing subject for research in the development of novel therapeutic agents. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the quest for new treatments for various diseases.

In the realm of synthetic organic chemistry, the preparation of< strong>Benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate involves sophisticated methodologies that showcase the ingenuity of modern chemical synthesis. The synthesis typically requires multi-step reactions, including condensation reactions, cyclization processes, and functional group transformations. These steps highlight the intricate nature of organic synthesis and the precision required to achieve the desired molecular structure. The compound's stability under various reaction conditions also underscores its potential as a building block for more complex molecules.

The pharmacological potential of< strong>Benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate has been explored in several recent research endeavors. Studies have indicated that this compound may exhibit properties relevant to pharmacodynamics and pharmacokinetics, making it a promising candidate for further investigation. The structural features of this molecule, particularly the dihydroindene ring system, have been associated with enhanced binding affinity to certain biological targets. This observation has spurred interest in developing derivatives of this compound that could improve its therapeutic efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of< strong>Benzyl N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)carbamate. Molecular modeling techniques have been employed to predict how this compound interacts with biological receptors and enzymes. These simulations provide valuable insights into its potential mechanisms of action and help guide the design of new analogs with improved properties. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery.

The role of< strong>Benzyl N-(2-chloropropopropopropopropopropopropopropopropopropenpropenpropenpropenpropenpropenpropenpropenpropenpropenpropenenpropenenpropenenpropenenpropenenpropenenpropenen-propo-propo-propo-propo-propo-propo-propo-propo-propo-propylenelenenlenylenylenylenylenylenylenylenylenylenylenylenindenindenindenindenindenindenindenindenindenindenidenidenidenidenidenidenidenidenidenidenideniden-)carbamate (CAS No. 2680686773) in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable scaffold for generating novel compounds with tailored biological activities. The ability to modify specific parts of its structure allows chemists to fine-tune its properties, leading to the development of more effective and safer drugs.

The future directions for research on< strong>Benzyl N-(2-chloropropopropopropo-p ropo-p ropo-p ropo-p ropo-p ropo-p ropoenpopoenpopoenpopoenpopoenpopoenpopoenpopoenpopoenpopoenpopoenpopoenpopoenpopenen popenen popenen popenen popenen popenen popenen popenen popenen popenen popoden propoden propoden propoden propoden propoden propoden propoden propoden propoden prophen phen phen phen phen phen phen phen phen phen phen ind ind ind ind ind ind ind ind ind id id id id id id id id id en en en en en en en en en en n n n n n n n n n n n n-)carbamate (CAS No. 2680686773) are multifaceted and exciting. Ongoing studies aim to explore its interactions with various biological targets using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide deeper insights into its mechanism of action and help identify potential side effects or off-target interactions.

In conclusion, Benzyl N-(2-chloropropoprop-o p ro p o p ro p o p ro p o p ro p o p ro p o p ro p o p ro p o p ro po -n -n -(n -(n -(n -(n -(n -(n -(n -(n -(n -(n -(n -dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-H-ind H-ind H-ind H-ind H-ind H-ind H-ind H-ind H-ind H-in dent dent dent dent dent dent dent dent dent dent den 1-y)carbamate (CAS No. 2680686773) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new drugs. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in the development of innovative therapeutic strategies.